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Compound of Interest

Compound Name: Rubidium hydride
CAS No.: 13446-75-8
Cat. No.: B085046
Get Quote
. J

This guide provides essential safety information, troubleshooting advice, and frequently asked
questions for researchers, scientists, and drug development professionals working with
rubidium hydride (RbH). Adherence to these procedures is critical due to the material's
extreme reactivity with water.

Frequently Asked Questions (FAQS)

Q1: What is rubidium hydride and why is it considered hazardous?

Rubidium hydride (RbH) is a white, crystalline solid classified as an alkali metal hydride.[1] It
is a powerful superbase that reacts violently with water and moisture, producing flammable
hydrogen gas and significant heat, which can lead to spontaneous ignition or explosion.[2][3][4]
[5][6] It is also corrosive and can cause severe burns to the skin, eyes, and respiratory tract.[7]

[8]
Q2: What are the primary hazards | should be aware of when working with rubidium hydride?

The primary hazards include:
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o Extreme Water Reactivity: Violent reaction with water, including humidity in the air, to
produce flammable hydrogen gas.[3][4][9] This reaction is highly exothermic and can ignite
the evolved hydrogen.[3]

e Spontaneous Ignition (Pyrophoricity): Finely divided rubidium hydride can ignite
spontaneously in air.

o Corrosivity: Causes severe burns to skin and eyes upon contact.[7][10] Inhalation can
damage the respiratory tract.[7][8]

o Flammability: The compound itself does not burn, but the hydrogen gas produced upon
contact with moisture is highly flammable.

Q3: What type of laboratory environment is required for handling rubidium hydride?

All manipulations of rubidium hydride should be conducted in a controlled inert atmosphere,
such as in a glovebox filled with argon or nitrogen.[8][11] If a glovebox is not available, work
must be performed in a certified laboratory fume hood with the work area kept scrupulously dry.
[8][11] It is strongly recommended that at least two people are present when handling this
material.[9]

Q4: What should | do in case of a fire involving rubidium hydride?

In case of a fire, DO NOT USE WATER, FOAM, OR CARBON DIOXIDE.[3][9][12] Use only a
Class D dry powder extinguisher, such as Met-L-X or LITH-X, dry sand, soda ash, or powdered
lime to smother the fire.[3][12][13] If the fire is large or cannot be controlled, evacuate the area
immediately and contact emergency responders.[2][8]

Troubleshooting Guides
Issue: | observe fumes or smoke coming from the rubidium hydride container upon opening.

e Probable Cause: The container seal has been compromised, allowing moisture from the air
to react with the rubidium hydride, generating hydrogen gas and heat.

e Solution:
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o If safe to do so, immediately place the container in a larger, sealable container under an
inert atmosphere (e.g., inside a glovebox or a desiccator with an inert gas purge).

o If the reaction appears vigorous, evacuate the immediate area and follow emergency
procedures.

o Do not attempt to use the compromised material. It should be disposed of following
established hazardous waste protocols.

Issue: During a reaction, the addition of rubidium hydride causes an unexpectedly vigorous or
uncontrolled reaction.

e Probable Cause:
o The reaction solvent or reagents contain residual water.
o The reaction scale is too large for the apparatus to handle the heat generated.
o The addition rate of rubidium hydride is too fast.

e Solution:

o

Immediately cease the addition of rubidium hydride.

[¢]

If possible and safe, cool the reaction vessel using an external cooling bath (e.g., ice
water).

[¢]

Be prepared for the release of flammable hydrogen gas. Ensure adequate ventilation and
eliminate all ignition sources.

[¢]

For future experiments, ensure all solvents and reagents are rigorously dried, reduce the
scale of the reaction, and add the rubidium hydride in small, controlled portions.

Issue: A small spill of rubidium hydride has occurred inside the fume hood.
e Probable Cause: Accidental mishandling during transfer.

e Solution:
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o Keep the spill area isolated and ensure there are no sources of water or moisture nearby.

o Cover the spill with a generous amount of a Class D fire extinguishing agent like dry sand,
soda ash, or powdered lime.[2][3][12]

o Using non-sparking tools, carefully collect the mixture into a designated, dry, and properly
labeled waste container.[9][14]

o The container should be vented to prevent pressure buildup from any slow reaction with
residual moisture.[2]

o Decontaminate the area cautiously with a non-reactive solvent like isopropanol or tert-
butanol to quench any remaining residue, followed by a final rinse.[11]

Data Presentation

Table 1: Physical and Chemical Properties of Rubidium Hydride

Property Value Citation
Chemical Formula RbH [1]

Molar Mass 86.476 g/mol [1]
Appearance White cubic crystals [1]
Density 2.60 g/cm?3 [1]
Melting Point Decomposes at 170°C [1][15]
Solubility in Water Reacts violently [1]

Standard Enthalpy of
] -52.3 kJ/mol [1]
Formation

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Citation

Chemical splash goggles or
safety glasses meeting ANSI
) Z.87.1 standards. A face shield
Eye Protection ) ] ) ] [7][14][16]
is required when there is a risk
of explosion or significant

splash hazard.

Wear chemical-resistant
gloves (e.g., neoprene or
] nitrile). For handling pyrophoric
Hand Protection ] ) [71[14][16][17]
materials, a double-gloving
system with a flame-resistant

outer glove is recommended.

A flame-resistant lab coat (e.qg.,
Nomex®) must be worn and

Body Protection fully buttoned. Long pants and [7l[11][14][16]
closed-toe, non-perforated

shoes are mandatory.

If working outside of a fume
hood or glovebox is
unavoidable, a full-face
Respiratory Protection respirator with appropriate [71181[18]
cartridges is required. Consult
with your institution's safety

officer.

Experimental Protocols

Protocol 1: General Handling and Transfer of Rubidium Hydride in a Glovebox

e Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., argon or nitrogen with
O2 and Hz0 levels below 10 ppm). Gather all necessary equipment, including spatulas,
weighing paper, and reaction vessels, and ensure they are thoroughly dried (e.g., oven-dried
and cooled under vacuum).
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o Transfer: Introduce the sealed container of rubidium hydride into the glovebox
antechamber and cycle several times to purge any atmospheric contaminants.

» Weighing: Inside the glovebox, carefully open the container. Using a clean, dry spatula,
transfer the desired amount of rubidium hydride to a tared weighing boat or directly into the
reaction vessel.

o Sealing: Promptly and securely reseal the main container of rubidium hydride.

e Addition to Reaction: If adding to a reaction vessel, do so slowly and in small portions to
control the reaction rate and temperature.

o Cleanup: Clean any residual powder from the spatula and work surface using a dry cloth or
by rinsing with a compatible, dry solvent into a designated waste container.

Protocol 2: Safe Quenching and Disposal of Residual Rubidium Hydride
¢ Inert Environment: Conduct the quenching procedure in a fume hood or glovebox.

e Suspension: Suspend the residual rubidium hydride in a high-boiling point, inert
hydrocarbon solvent (e.g., mineral oil or toluene).

o Slow Addition of Quenching Agent: While stirring vigorously, slowly add a less reactive
alcohol, such as isopropanol or tert-butanol, dropwise to the suspension.[11] This will react
with the rubidium hydride at a controllable rate.

e Monitor Reaction: Monitor the reaction for hydrogen gas evolution and temperature increase.
Use a cooling bath as necessary.

« Final Quench: Once the addition of the alcohol no longer produces gas, slowly and
cautiously add a small amount of ethanol, followed by a mixture of ethanol and water, and
finally water to ensure all reactive material is consumed.

» Disposal: The resulting solution should be neutralized and disposed of as hazardous waste
according to institutional and local regulations.[2][17]

Visualizations
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Small RbH Spill Occurs
in Fume Hood

Assess Situation:
- Size of spill
- Proximity to water/moisture

Isolate the Area
Eliminate Ignition Sources

Cover Spill with
Dry Sand or Class D Agent

Collect Mixture with
Non-Sparking Tools

Place in Labeled, Vented
Dry Waste Container

Decontaminate Area with
Isopropanol/tert-Butanol

Dispose of Waste
per Hazardous Waste Protocol

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for responding to a small rubidium hydride spill.
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RbH Fire Detected

Is the fire small and contained?

Are you trained to use a
Class D extinguisher?

Use Class D Extinguisher
(Dry Sand, Soda Ash)

If fire spreads

Evacuate Immediately!
Activate Fire Alarm

[f fire is out

Call Emergency Services

Emergency Response Complete

Click to download full resolution via product page

Caption: Decision tree for emergency fire response involving rubidium hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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